Cas no 824938-48-9 (Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-)

• Product name: Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-
• CAS No: 824938-48-9
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 690333
• PubChem ID: 406753

Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methyl-
• N-(3-amino-3-oxopropyl)-3-methyl-2-sulfanylbenzamide
• 824938-48-9
• DTXSID90328129
• NSC-725033
• SCHEMBL13869139
• N-(2-Carbamoyl-ethyl)-2-mercapto-3-methyl-benzamide
• NSC725033

• Inchi： InChI=1S/C11H14N2O2S/c1-7-3-2-4-8(10(7)16)11(15)13-6-5-9(12)14/h2-4,16H,5-6H2,1H3,(H2,12,14)(H,13,15)
• InChI Key： LVBKSGGNLFHGRK-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C(=O)NCCC(=O)N)S

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2Ų
• XLogP3: 0.6